Cas no 2380932-06-7 (tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate)

• Product Name: tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate
• CAS No: 2380932-06-7
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5341475
• PubChem ID: 96430616
• Update Time: 2026-03-10

tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl (3R,4S)-4-hydroxy-3-methoxy-1-piperidinecarboxylate
• tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate
• (3R,4S)-1-Boc-4-hydroxy-3-methoxy-piperidine
• tert-Butyl cis-4-hydroxy-3-methoxypiperidine-1-carboxylate
• 178759-93-8
• F89063
• 2380932-06-7
• AT42344

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-6-5-8(13)9(7-12)15-4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： LWTOBYXJTDIFEF-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](O)[C@H](OC)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 320.2±42.0 °C(Predicted)
• pka: 14.16±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate

Introduction to tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate (CAS No. 2380932-06-7)

Tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate (CAS No. 2380932-06-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered nitrogen-containing heterocyclic ring, and features a tert-butyl protecting group on the carboxylic acid moiety. The presence of the tert-butyl group enhances the stability and solubility of the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

The (3R,4S) stereochemistry of this compound is crucial for its biological activity and selectivity. The hydroxy and methoxy substituents at positions 4 and 3, respectively, contribute to the molecule's unique properties and potential therapeutic applications. Recent studies have highlighted the importance of chiral centers in drug design, as they can significantly influence the pharmacokinetics and pharmacodynamics of a compound.

In the context of medicinal chemistry, tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate has been explored as a key intermediate in the synthesis of central nervous system (CNS) active compounds. Its structural features make it particularly suitable for the development of drugs targeting neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. The hydroxy and methoxy groups can be readily modified to introduce additional functional groups that enhance binding affinity to specific receptors or enzymes.

One notable application of this compound is in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders by increasing serotonin levels in the brain. The chiral nature of tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate allows for the precise control of stereochemistry during synthesis, which is essential for optimizing the therapeutic efficacy and minimizing side effects of these drugs.

Additionally, this compound has shown promise in the development of novel antiviral agents. Recent research has focused on designing small molecules that can inhibit viral replication by targeting specific viral proteins. The versatile structure of tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate makes it an attractive candidate for such applications, as it can be modified to interact with various viral targets.

In terms of synthetic chemistry, the preparation of tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate involves several well-established methods. One common approach is to start with a commercially available piperidine derivative and introduce the tert-butyl protecting group through a series of chemical transformations. The stereochemistry can be controlled using asymmetric synthesis techniques such as catalytic asymmetric hydrogenation or enzymatic resolution.

The stability and reactivity of this compound have been extensively studied to ensure its suitability for large-scale production and pharmaceutical applications. It is important to note that proper handling and storage conditions are crucial to maintain its integrity and prevent degradation. The tert-butyl protecting group can be selectively removed under mild conditions, allowing for further functionalization without compromising the overall structure.

In conclusion, tert-butyl (3R,4S)-4-hydroxy-3-methoxy-piperidine-1-carboxylate (CAS No. 2380932-06-7) is a versatile and valuable compound in the field of medicinal chemistry. Its unique structural features and chiral nature make it an excellent intermediate for the synthesis of bioactive molecules with potential therapeutic applications in various diseases. Ongoing research continues to explore new avenues for its use in drug discovery and development.